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Executive Summary
Ectonucleotide Pyrophosphatase/Phosphodiesterase 3 (ENPP3), also known as CD203c, is a

type II transmembrane ectoenzyme that plays a critical role in the regulation of purinergic

signaling. By hydrolyzing a range of extracellular nucleotides, ENPP3 modulates the activation

of P1 and P2 purinergic receptors, thereby influencing a wide array of physiological and

pathological processes. This technical guide provides an in-depth overview of the core

functions of ENPP3, with a focus on its enzymatic activity, role in signaling pathways, and its

implications in disease. Detailed experimental protocols and quantitative data are presented to

support further research and drug development efforts targeting this multifaceted enzyme.

Introduction to ENPP3
ENPP3 belongs to the Ectonucleotide Pyrophosphatase/Phosphodiesterase (ENPP) family of

enzymes, which are characterized by their ability to hydrolyze pyrophosphate and

phosphodiester bonds. As a cell surface protein, ENPP3's catalytic domain is oriented towards

the extracellular space, allowing it to metabolize various signaling molecules present in the

cellular microenvironment. Its expression is observed in several tissues, including the prostate,

uterus, colon, and notably on the surface of basophils and mast cells.[1]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b10830466?utm_src=pdf-interest
https://pmc.ncbi.nlm.nih.gov/articles/PMC8808174/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10830466?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Enzymatic Activity and Substrate Specificity of
ENPP3
ENPP3 exhibits broad substrate specificity, hydrolyzing various nucleotides and their

derivatives. The primary enzymatic reaction involves the hydrolysis of a phosphodiester bond

to generate a nucleoside 5'-monophosphate and a pyrophosphate (PPi) or a phosphate group.

Nucleotide Triphosphate Hydrolysis
ENPP3 efficiently hydrolyzes extracellular nucleoside triphosphates (NTPs), with a preference

for ATP.[1] This activity is crucial for terminating ATP-mediated signaling through P2 receptors.

While specific kinetic parameters (Km and Vmax) for the hydrolysis of ATP, GTP, UTP, and CTP

by human ENPP3 are not readily available in the literature, qualitative studies indicate that ATP

is the preferred substrate among the canonical NTPs.[1] The hydrolysis of these NTPs leads to

the formation of their corresponding nucleoside monophosphates (AMP, GMP, UMP, CMP) and

pyrophosphate.

cGAMP Hydrolysis
A significant function of ENPP3 is its ability to hydrolyze cyclic GMP-AMP (cGAMP), a key

second messenger in the cGAS-STING innate immune pathway.[2][3] This activity positions

ENPP3 as a critical negative regulator of innate immunity.

Table 1: Kinetic Parameters for cGAMP Hydrolysis by ENPP3[2]

Enzyme Substrate Km (µM) kcat (s-1)
kcat/Km (M-1s-
1)

Human ENPP3 2'3'-cGAMP 1.8 0.08 4.4 x 104

Mouse ENPP3 2'3'-cGAMP 1.5 0.05 3.3 x 104

Other Substrates
ENPP3 also hydrolyzes other molecules, including:
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UDP-N-acetylglucosamine (UDP-GlcNAc): This activity can modulate glycosylation

processes within the cell.[4][5][6]

Dinucleoside polyphosphates: These are signaling molecules involved in various cellular

processes.

ENPP3 in Purinergic Signaling Pathways
By controlling the extracellular concentrations of nucleotides, ENPP3 profoundly influences the

activation of both P2 and P1 purinergic receptors.

Modulation of P2 Receptor Signaling
P2 receptors are a family of receptors activated by extracellular nucleotides. They are broadly

classified into two subfamilies: the ionotropic P2X receptors and the G protein-coupled P2Y

receptors.

P2X Receptors: These are ligand-gated ion channels that open in response to ATP binding,

leading to cation influx and cellular depolarization. By hydrolyzing ATP, ENPP3 effectively

reduces the activation of P2X receptors, thereby dampening pro-inflammatory and

nociceptive signals.

P2Y Receptors: This family of G protein-coupled receptors is activated by a range of

nucleotides including ATP, ADP, UTP, and UDP. ENPP3's hydrolysis of these agonists

terminates their signaling, which can have diverse downstream effects depending on the

specific P2Y receptor subtype and cell type.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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